Cas no 1864063-89-7 (2-[(Ethanesulfonyl)methyl]piperidine hydrochloride)

• Product Name: 2-[(Ethanesulfonyl)methyl]piperidine hydrochloride
• CAS No: 1864063-89-7
• MF: C₈H₁₈ClNO₂S
• MW: 227.752020359039
• CID: 5711239
• PubChem ID: 72716371
• Update Time: 2025-10-28

2-[(Ethanesulfonyl)methyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(ethanesulfonyl)methyl]piperidine hydrochloride
• EN300-241439
• 1864063-89-7
• 2-[(ethanesulfonyl)methyl]piperidinehydrochloride
• F2167-0317
• 2-(ethylsulfonylmethyl)piperidine;hydrochloride
• AKOS026746742
• 2-[(Ethanesulfonyl)methyl]piperidine hydrochloride

• Inchi： 1S/C8H17NO2S.ClH/c1-2-12(10,11)7-8-5-3-4-6-9-8;/h8-9H,2-7H2,1H3;1H
• InChI Key： PVIXTVSKSJQSPP-UHFFFAOYSA-N
• SMILES： Cl.S(CC)(CC1CCCCN1)(=O)=O

Computed Properties

• Exact Mass: 227.0746777g/mol
• Monoisotopic Mass: 227.0746777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-[(Ethanesulfonyl)methyl]piperidine hydrochloride

Introduction to 2-[(Ethanesulfonyl)methyl]piperidine hydrochloride (CAS No. 1864063-89-7)

2-[(Ethanesulfonyl)methyl]piperidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1864063-89-7, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural motif of 2-[(Ethanesulfonyl)methyl]piperidine hydrochloride incorporates an ethanesulfonyl group attached to a piperidine ring, which contributes to its unique chemical and pharmacological properties.

The ethanesulfonyl moiety in the molecular structure is a key feature that influences the compound's reactivity and interaction with biological targets. This group is known to enhance the solubility and metabolic stability of molecules, making it a valuable component in designing novel therapeutic agents. The hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in various experimental and clinical settings.

In recent years, there has been growing interest in 2-[(Ethanesulfonyl)methyl]piperidine hydrochloride due to its potential role in addressing various therapeutic challenges. Research studies have highlighted its pharmacokinetic profile, which suggests that it may exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics make it an attractive candidate for further development into a lead compound for drug discovery programs.

One of the most compelling aspects of 2-[(Ethanesulfonyl)methyl]piperidine hydrochloride is its observed interaction with biological targets relevant to neurological disorders. Preliminary studies have demonstrated that this compound can modulate the activity of certain neurotransmitter receptors, potentially offering a new approach for treating conditions such as depression, anxiety, and cognitive impairments. The ability of 2-[(Ethanesulfonyl)methyl]piperidine hydrochloride to interact with these targets without significant side effects is a critical factor in its continued investigation.

The synthesis of 2-[(Ethanesulfonyl)methyl]piperidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent standards required for pharmaceutical applications. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential techniques for characterizing the compound's molecular structure and confirming its identity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the pharmacological properties of 2-[(Ethanesulfonyl)methyl]piperidine hydrochloride. Molecular docking simulations and quantum mechanical calculations have provided insights into how this compound interacts with its biological targets at the atomic level. These computational approaches complement experimental data, enabling researchers to design more effective derivatives with enhanced therapeutic potential.

The potential applications of 2-[(Ethanesulfonyl)methyl]piperidine hydrochloride extend beyond neurological disorders. Emerging research suggests that it may also have utility in treating inflammatory diseases and metabolic disorders by modulating key signaling pathways. The versatility of this compound makes it a promising candidate for interdisciplinary studies involving pharmacology, biochemistry, and molecular biology.

In conclusion, 2-[(Ethanesulfonyl)methyl]piperidine hydrochloride (CAS No. 1864063-89-7) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its ability to interact with biological targets relevant to neurological and inflammatory diseases positions it as a valuable asset in the quest for novel therapeutic agents. Continued research and development efforts are warranted to fully explore the medicinal chemistry of this compound and harness its potential for improving human health.